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Welcome to the technical support guide for optimizing the use of 3-(3-Butynyl)-3H-diazirine-3-
propanenitrile, a versatile photo-crosslinking agent. The success of your photoaffinity labeling

experiments hinges on the precise activation of the diazirine moiety. Insufficient irradiation

leads to low crosslinking yields, while excessive exposure can cause sample degradation and

non-specific artifacts. This guide provides in-depth, field-proven insights to help you establish a

robust and reproducible irradiation protocol.

Part 1: Frequently Asked Questions - The Science of
Diazirine Photoactivation
This section addresses the fundamental principles governing the use of your diazirine-based

probe. Understanding the "why" is crucial for effective troubleshooting.

Q1: What is 3-(3-Butynyl)-3H-diazirine-3-propanenitrile and how
does it work?
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This compound is a heterobifunctional chemical probe.[1][2][3][4] It features two key functional

groups:

A Diazirine Ring: A small, three-membered ring containing two nitrogen atoms. When

exposed to long-wave UV light (typically 350-370 nm), this ring ejects nitrogen gas (N₂) to

generate a highly reactive carbene intermediate.[5][6][7] This carbene has a very short

lifetime and will indiscriminately insert into nearby chemical bonds (C-H, N-H, O-H), forming

a stable, covalent link between your probe and its interacting partner.[5][6][8]

A Terminal Alkyne Group: This group does not participate in the photo-crosslinking. Instead,

it serves as a bioorthogonal handle for "click chemistry." After you have covalently captured a

binding partner, you can use this alkyne to attach a reporter tag (like a fluorophore or biotin)

for downstream detection, enrichment, or identification.[9]

Q2: What really happens when I shine UV light on the diazirine? Is it
just one reaction?
The photochemistry is more complex than a single pathway, and understanding this is key to

optimization. Upon UV irradiation, two main competing reactions occur[5][10][11][12]:

Carbene Generation (The Desired Pathway): The diazirine is excited and releases N₂,

forming a highly reactive, short-lived singlet carbene. This species is responsible for the

rapid and efficient C-H, N-H, and O-H bond insertion that covalently traps interacting

molecules.[5][7]

Diazo Isomerization (A Competing Pathway): The diazirine ring can rearrange into a linear

diazo isomer.[10][11][13] This diazo intermediate is generally longer-lived and can react as

an alkylating agent, particularly with nucleophilic or acidic residues.[13][14] While it can also

lead to crosslinking, its longer lifetime means it can diffuse away from the primary interaction

site, potentially causing non-specific labeling.[15] In some cases, the diazo intermediate can

be further photolyzed to generate the desired carbene.[11][16]

Recent studies have revealed that modulating irradiation conditions can influence the balance

between these pathways, allowing for more specific targeting of certain amino acid residues.

[10][11][17]
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Q3: Why is optimizing the irradiation time so critical for my
experiment's success?
Optimization is a balancing act between maximizing crosslinking efficiency and minimizing

unwanted side effects.

Too Little Irradiation: Results in incomplete activation of the diazirine probe, leading to a low

yield of crosslinked product. This makes detection difficult, especially for low-abundance

interactions.

Too Much Irradiation: Can lead to several problems:

Sample Damage: High-energy UV light, even at "safe" wavelengths, can eventually

damage proteins, nucleic acids, and other biomolecules, leading to loss of function or

aggregation.[18][19]

Increased Non-Specific Labeling: Longer exposure can promote reactions from the more

stable diazo intermediate, increasing background signal.[13]

Photobleaching: If you are using fluorescently tagged proteins in your sample, prolonged

UV exposure can destroy their signal.

The goal is to find the "sweet spot" that provides the highest signal-to-noise ratio (specific

crosslinking vs. background) without compromising sample integrity.

Part 2: A Practical Guide to Optimizing Irradiation Time
This section provides a step-by-step workflow and key parameters for developing your optimal

irradiation protocol.

Q4: What is the correct wavelength and equipment for activating my
diazirine probe?
Wavelength is non-negotiable.

Optimal Wavelength: Use a UV lamp that emits in the 330-370 nm range.[6][18] The peak

activation for most diazirines is around 345-355 nm.[9][19]
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CRITICAL WARNING:NEVER use a short-wave UV source (e.g., 254 nm). This wavelength

is highly damaging to proteins and DNA and will destroy your sample.[18][19]

Recommended Equipment:

UV Crosslinkers: Devices like a Stratalinker with 365 nm bulbs are ideal as they provide

controlled and even illumination.[19][20]

High-Wattage Lamps: Mercury vapor lamps (200W) or other high-power sources can be

effective but may require filters to remove wavelengths below 300 nm.[19]

Hand-held UV Lamps: Lower-wattage (e.g., 8W) hand-held lamps can be used for small

samples but require very close proximity (e.g., 1 cm) and may result in lower efficiency.[19]

Q5: How do I experimentally determine the optimal irradiation time?
The ideal irradiation time is empirical and must be determined for your specific experimental

setup. A time-course experiment is the most reliable method.

Prepare Identical Samples: Prepare at least 5-6 identical samples containing your protein of

interest and the 3-(3-Butynyl)-3H-diazirine-3-propanenitrile probe. Include a "no UV"

control.

Set Up Irradiation:

Place your samples in a UV-transparent vessel (e.g., quartz cuvette, uncovered

microplate). Standard polystyrene plates will block most of the required UV light.

To prevent sample heating, perform the irradiation on an ice bath.[20]

Position the UV lamp at a fixed, documented distance from the samples. Consistency is

key for reproducibility.

Perform Time-Course Irradiation:

Keep one sample protected from light (wrap in aluminum foil) as your 0-minute (dark)

control.[9]
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Irradiate the remaining samples for increasing durations. A good starting range is 1, 2, 5,

10, and 15 minutes.

Analyze the Results:

After irradiation, quench any remaining reactive species if necessary (though the carbene

lifetime is extremely short).

If your goal is to detect a mobility shift, analyze all samples by SDS-PAGE and Coomassie

staining or Western blot. Look for the appearance of a new, higher-molecular-weight band

corresponding to the crosslinked complex.

The optimal time is the shortest duration that gives a robust crosslinking signal without a

noticeable increase in protein degradation (smearing) or non-specific bands.

Q6: What experimental variables will affect my optimal irradiation
time?
The parameters below directly influence the UV dose your sample receives. Any change to

your setup will require re-optimization.
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Parameter Effect on Irradiation Time
Rationale &
Recommendations

UV Lamp Power (Wattage)
Higher power requires shorter

time.

A high-wattage lamp delivers

more photons per unit time,

accelerating photoactivation. A

150W lamp may require only

1-2 minutes, while an 8W lamp

might need 10-15 minutes.[10]

[19]

Distance to Sample
Closer distance requires

shorter time.

UV intensity decreases with

the square of the distance.

Halving the distance

quadruples the intensity. Keep

the distance consistent and as

close as is safe and practical

(e.g., 1-5 cm for low-power

lamps).[19]

Sample Volume/Depth
Deeper samples may require

longer time.

The buffer and biomolecules

can absorb UV light, reducing

the intensity that reaches the

bottom of the sample. Use

shallow, uncovered vessels for

maximum efficiency.[18][19]

Probe Concentration
Higher concentration may

allow for shorter time.

More probe molecules are

available for activation,

potentially leading to a

detectable signal faster.

However, excessive probe can

lead to background labeling.
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Sample Buffer Composition Additives can interfere.

Components that absorb 365

nm light (e.g., some dyes, high

concentrations of certain co-

factors) can act as a screen,

increasing the required

irradiation time.

Part 3: Troubleshooting Guide
Even with a well-planned experiment, issues can arise. This section addresses the most

common problems encountered during diazirine photo-crosslinking.

Q7: I'm seeing very low or no crosslinking. What went wrong?
Possible Cause Recommended Solution

Incorrect UV Wavelength
Verify your lamp emits at 330-370 nm. Do not

use a 254 nm germicidal lamp.[18][19]

Insufficient UV Dose

Decrease the distance between the lamp and

the sample. Increase the irradiation time based

on your time-course experiment. Use a higher-

power lamp if available.[19]

UV-blocking Plasticware

Ensure you are using a UV-transparent plate or

an uncovered vessel. Standard polystyrene

plates are not suitable.

Probe Hydrolysis/Degradation

The diazirine moiety is generally stable but

should be stored properly (dark, cold). Prepare

solutions fresh and avoid prolonged exposure to

ambient light.

No True Interaction

The probe may not be binding to the target

protein. Include a positive control if one is

known. Confirm the biological activity of your

probe-labeled ligand.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 15 Tech Support

https://www.interchim.fr/ft/D/DW8561.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/2067_AmineReactDiazirineCrosslnk_UG.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/2067_AmineReactDiazirineCrosslnk_UG.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13585038?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q8: My Western blot shows many non-specific bands or a high-
molecular-weight smear. How can I improve specificity?

Possible Cause Recommended Solution

Excessive Irradiation

Reduce the irradiation time. This is the most

common cause. Over-irradiation increases the

contribution from the longer-lived, more diffusive

diazo intermediate.[13][15]

Probe Concentration Too High

Reduce the concentration of the diazirine probe.

Excess unbound probe can crosslink non-

specifically upon activation.

Sample Aggregation

Excessive UV exposure can cause protein

damage and aggregation. Keep the sample on

ice during irradiation and reduce the exposure

time.[20]

Inclusion of a Competitor

As a control, perform a labeling reaction in the

presence of a 10-100 fold molar excess of the

unlabeled parent molecule. A specific signal

should be competed away, while non-specific

bands will remain.[9]

Q9: I noticed my sample turned slightly yellow after UV exposure. Is
this a problem?
This is likely not a problem and can be an indicator of a known photochemical side reaction.

The yellow color is often attributed to the formation of the linear diazo isomer, which is a

competing intermediate in the photoactivation pathway.[13][16] While this species can

contribute to non-specific labeling if it is long-lived, its presence confirms that the diazirine is

indeed reacting to the UV light. If you are also experiencing high background, the appearance

of this color may correlate with excessive irradiation time.

Part 4: Visualized Workflows and Mechanisms
Diagram 1: Diazirine Photoactivation Pathway
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This diagram illustrates the two competing pathways that occur upon UV irradiation of the

diazirine ring.
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(Highly Reactive)
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Covalent Crosslink
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  Rapid Reaction

Non-specific AlkylationSlower Reaction
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Caption: The dual pathways of diazirine photoactivation.

Diagram 2: Experimental Workflow for Optimizing Irradiation Time
This flowchart outlines the logical steps for determining the ideal UV exposure time for your

experiment.
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Caption: A flowchart for systematic optimization of irradiation time.

References
Mechanism of diazirine photo‐crosslinking. a) Upon UV irradiation, the... - ResearchGate.

(n.d.). Retrieved February 14, 2026, from [Link]

Protein Structure Mapping: Unveiling the Mechanism of Diazirine Photo-reactions | Research

Communities by Springer Nature. (2024, July 19). Retrieved February 14, 2026, from [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 15 Tech Support

https://www.benchchem.com/product/b13585038/docs?utm_src=pdf-body-img#technical-support-center-optimizing-irradiation-for-diazirine-photo-crosslinking
https://www.researchgate.net/figure/Mechanism-of-diazirine-photo-crosslinking-a-Upon-UV-irradiation-the-diazirine-can_fig1_348493134
https://communities.springernature.com/posts/protein-structure-mapping-unveiling-the-mechanism-of-diazirine-photo-reactions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13585038?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Deciphering Diazirine Reaction Mechanism: through Irradiation Modulation for Residue-

Specific Distance Restraints in Protein Photo-Crosslinking - OmicsDI. (n.d.). Retrieved

February 14, 2026, from [Link]

Research Progress from Prof. Tang Chun's Group: Unveiling the Photoreaction Mechanism

of Diazirines in Protein Mass Spectrometry-News-College of Chemistry and Molecular

Engineering. (2024, July 22). Retrieved February 14, 2026, from [Link]

Diazirine crosslinkers - Interchim. (n.d.). Retrieved February 14, 2026, from [Link]

Photocrosslinking of glycoconjugates using metabolically incorporated diazirine-containing

sugars - ResearchGate. (2025, August 9). Retrieved February 14, 2026, from [Link]

New Trends in Diaziridine Formation and Transformation (a Review) - PMC. (n.d.). Retrieved

February 14, 2026, from [Link]

Diazirines: Carbene Precursors Par Excellence - American Chemical Society. (n.d.).

Retrieved February 14, 2026, from [Link]

Target Identification by Diazirine Photo-Cross-linking and Click Chemistry - PMC. (2013, May

8). Retrieved February 14, 2026, from [Link]

Efficient Cross-Linking through C–H Bond Insertion of Unfunctionalized Commodity Materials

Using Diazirine-Containing Polymers | ACS Macro Letters. (2024, November 8). Retrieved

February 14, 2026, from [Link]

Photocrosslinking O-GlcNAcylated proteins to neighboring biomolecules - PMC - NIH. (n.d.).

Retrieved February 14, 2026, from [Link]

Quantitative Photo-crosslinking Mass Spectrometry Revealing Protein Structure Response to

Environmental Changes - PMC. (n.d.). Retrieved February 14, 2026, from [Link]

Recent Advances in Chemical Biology Using Benzophenones and Diazirines as Radical

Precursors - PMC. (n.d.). Retrieved February 14, 2026, from [Link]

DIAZIRINE-BASED MULTIFUNCTIONAL PHOTO-PROBES FOR AFFINITY-BASED

ELUCIDATION OF PROTEIN-LIGAND INTERACTION Takenori Tomohiro* and - Semantic

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 15 Tech Support

https://www.omicsdi.org/dataset/pride/PXD048452
https://en.chem.pku.edu.cn/news/113111.html
https://www.interchim.fr/ft/B/BE536.pdf
https://www.researchgate.net/publication/230602334_Photocrosslinking_of_glycoconjugates_using_metabolically_incorporated_diazirine-containing_sugars
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9319207/
https://pubs.acs.org/doi/10.1021/ar960246x
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3649988/
https://pubs.acs.org/doi/10.1021/acsmacrolett.3c00445
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4783177/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6682121/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7465715/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13585038?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Scholar. (2014, November 14). Retrieved February 14, 2026, from [Link]

Deciphering Diazirine Reaction Mechanism: through Irradiation Modulation for Residue-

Specific Distance Restraints in Protein Photo-Crosslinking - EMBL-EBI. (2024, June 22).

Retrieved February 14, 2026, from [Link]

Optimal Wavelengths and Solvents to Modulate Diazirine Kinetics - PMC - NIH. (2025, May

12). Retrieved February 14, 2026, from [Link]

Design and synthesis of cysteine-specific labels for photo-crosslinking studies. (2019, March

7). Retrieved February 14, 2026, from [Link]

Quantitative Photo-crosslinking Mass Spectrometry Revealing Protein Structure Response to

Environmental Changes | Analytical Chemistry - ACS Publications. (2019, June 17).

Retrieved February 14, 2026, from [Link]

Current advances of carbene-mediated photoaffinity labeling in medicinal chemistry. (2018,

August 20). Retrieved February 14, 2026, from [Link]

Dissecting diazirine photo-reaction mechanism for protein residue-specific cross-linking and

distance mapping - ResearchGate. (2024, July 8). Retrieved February 14, 2026, from [Link]

Development of Diazirine-based crosslinking agents for covalently linking protein. (n.d.).

Retrieved February 14, 2026, from [Link]

Retrosynthesis for crosslinkers 1 and 2a/b, illustrating the different bond disconnections

required for each type of target molecule - ResearchGate. (n.d.). Retrieved February 14,

2026, from [Link]

Labeling Preferences of Diazirines with Protein Biomolecules - ChemRxiv. (n.d.). Retrieved

February 14, 2026, from [Link]

3-(3-Butynyl)-3H-diazirine-3-propanenitrile | C8H9N3 | CID - PubChem. (n.d.). Retrieved

February 14, 2026, from [Link]

3-[3-(but-3-yn-1-yl)-3H-diazirin-3-yl]propanoic acid - AxisPharm. (n.d.). Retrieved February

14, 2026, from [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 15 Tech Support

https://www.semanticscholar.org/paper/DIAZIRINE-BASED-MULTIFUNCTIONAL-PHOTO-PROBES-FOR-OF-Tomohiro-Ihara/e9a25032a13835f15d7870199e469d4d42042171
https://www.ebi.ac.uk/pride/archive/projects/PXD048452
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11086884/
https://pubs.rsc.org/en/content/articlelanding/2019/ob/c8ob03151g
https://pubs.acs.org/doi/10.1021/acs.analchem.9b01080
https://www.sciencedirect.com/science/article/pii/S1874893X1830024X
https://www.researchgate.net/publication/382025732_Dissecting_diazirine_photo-reaction_mechanism_for_protein_residue-specific_cross-linking_and_distance_mapping
https://core.ac.uk/download/pdf/322349079.pdf
https://www.researchgate.net/figure/Retrosynthesis-for-crosslinkers-1-and-2a-b-illustrating-the-different-bond_fig2_340854291
https://chemrxiv.org/engage/chemrxiv/article-details/655685585002a2d423b0a24a
https://www.benchchem.com/product/b13585038/docs?utm_src=pdf-body#technical-support-center-optimizing-irradiation-for-diazirine-photo-crosslinking
https://pubchem.ncbi.nlm.nih.gov/compound/125489117
https://axispharm.com/product/3-3-but-3-yn-1-yl-3h-diazirin-3-ylpropanoic-acid/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13585038?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3-(3-Butynyl)-3H-diazirine-3-propanenitrile - Appretech Scientific Limited. (n.d.). Retrieved

February 14, 2026, from [Link]

Diazirine-Containing Photoactivatable Isoprenoid: Synthesis and Application in Studies with

Isoprenylcysteine Carboxyl Methyltra - Purdue Chemistry. (2014, February 6). Retrieved

February 14, 2026, from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]

2. 3-(3-Butynyl)-3H-diazirine-3-propanenitrile 95% | CAS: 1450754-43-4 | AChemBlock
[achemblock.com]

3. precisepeg.com [precisepeg.com]

4. appretech.com [appretech.com]

5. researchgate.net [researchgate.net]

6. Photoreactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]

7. Current advances of carbene-mediated photoaffinity labeling in medicinal chemistry - RSC
Advances (RSC Publishing) DOI:10.1039/C8RA03538E [pubs.rsc.org]

8. pubs.acs.org [pubs.acs.org]

9. Target Identification by Diazirine Photo-Cross-linking and Click Chemistry - PMC
[pmc.ncbi.nlm.nih.gov]

10. communities.springernature.com [communities.springernature.com]

11. PXD048452 - Deciphering Diazirine Reaction Mechanism: through Irradiation Modulation
for Residue-Specific Distance Restraints in Protein Photo-Crosslinking - OmicsDI
[omicsdi.org]

12. Research Progress from Prof. Tang Chun's Group: Unveiling the Photoreaction
Mechanism of Diazirines in Protein Mass Spectrometry-News-College of Chemistry and
Molecular Engineering [chem.pku.edu.cn]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 15 Tech Support

https://www.benchchem.com/product/b13585038/docs?utm_src=pdf-body#technical-support-center-optimizing-irradiation-for-diazirine-photo-crosslinking
https://www.appretech.com/en/product/3-(3-Butynyl)-3H-diazirine-3-propanenitrile-cas-1450754-43-4.html
https://www.chem.purdue.edu/hrycyna/Diazirine-Containing%20Photoactivatable%20Isoprenoid_2014.pdf
https://www.benchchem.com/product/b13585038?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/3-_3-Butynyl_-3H-diazirine-3-propanenitrile
https://www.achemblock.com/v148829-3-3-butynyl-3h-diazirine-3-propanenitrile.html
https://www.achemblock.com/v148829-3-3-butynyl-3h-diazirine-3-propanenitrile.html
https://precisepeg.com/products/3-3-but-3-yn-1-yl-3h-diazirin-3-ylpropanenitrile
https://www.appretech.com/e_productshow/?1282-1450754-43-4-1282.html
https://www.researchgate.net/figure/Mechanism-of-diazirine-photo-crosslinking-a-Upon-UV-irradiation-the-diazirine-can_fig5_398656171
https://www.thermofisher.com/hk/en/home/life-science/protein-biology/protein-biology-learning-center/protein-biology-resource-library/pierce-protein-methods/photoreactive-crosslinker-chemistry.html
https://pubs.rsc.org/en/content/articlehtml/2018/ra/c8ra03538e
https://pubs.rsc.org/en/content/articlehtml/2018/ra/c8ra03538e
https://pubs.acs.org/doi/10.1021/acs.analchem.9b01339
https://pmc.ncbi.nlm.nih.gov/articles/PMC3647699/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3647699/
https://communities.springernature.com/posts/protein-structure-mapping-unveiling-the-mechanism-of-diazirine-photo-reactions
https://www.omicsdi.org/dataset/pride/PXD048452
https://www.omicsdi.org/dataset/pride/PXD048452
https://www.omicsdi.org/dataset/pride/PXD048452
https://www.chem.pku.edu.cn/en/News/941b979510c7454583342439cd5e141c.htm
https://www.chem.pku.edu.cn/en/News/941b979510c7454583342439cd5e141c.htm
https://www.chem.pku.edu.cn/en/News/941b979510c7454583342439cd5e141c.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13585038?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

14. chemrxiv.org [chemrxiv.org]

15. enamine.net [enamine.net]

16. Optimal Wavelengths and Solvents to Modulate Diazirine Kinetics - PMC
[pmc.ncbi.nlm.nih.gov]

17. researchgate.net [researchgate.net]

18. interchim.fr [interchim.fr]

19. documents.thermofisher.com [documents.thermofisher.com]

20. Photocrosslinking O-GlcNAcylated proteins to neighboring biomolecules - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Support Center: Optimizing Irradiation for
Diazirine Photo-Crosslinking]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13585038/docs#technical-support-center-optimizing-
irradiation-for-diazirine-photo-crosslinking]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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